Cas no 1566974-64-8 (1-(5-bromofuran-2-yl)pentane-1,3-dione)

• Product Name: 1-(5-bromofuran-2-yl)pentane-1,3-dione
• CAS No: 1566974-64-8
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 6289854
• PubChem ID: 104653555
• Update Time: 2025-08-04

1-(5-bromofuran-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-yl)pentane-1,3-dione
• EN300-1125535
• 1566974-64-8

• Inchi： 1S/C9H9BrO3/c1-2-6(11)5-7(12)8-3-4-9(10)13-8/h3-4H,2,5H2,1H3
• InChI Key： GAJISHSBFLWXKM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CC(CC)=O)=O)O1

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-bromofuran-2-yl)pentane-1,3-dione

1-(5-Bromofuran-2-yl)pentane-1,3-dione: A Comprehensive Overview

The compound 1-(5-bromofuran-2-yl)pentane-1,3-dione, with the CAS number 1566974-64-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pentanedione backbone with a 5-bromofuran substituent. The pentanedione moiety, also known as a diketone, is a versatile functional group that plays a critical role in various chemical reactions and biological activities. The 5-bromofuran group adds further complexity and functionality to the molecule, making it an intriguing subject for research.

Recent studies have highlighted the potential of 1-(5-bromofuran-2-yl)pentane-1,3-dione in drug discovery and development. The molecule's ability to interact with specific biological targets has been explored in several contexts, including its role as a ligand in metalloenzyme inhibition and its potential as a building block for more complex bioactive compounds. Researchers have also investigated the compound's stability under various conditions, which is crucial for its application in pharmaceutical formulations.

The synthesis of 1-(5-bromofuran-2-yl)pentane-1,3-dione involves a multi-step process that typically begins with the preparation of the furan derivative. The bromination step is critical to ensure the formation of the 5-bromo substituent, which is essential for the compound's unique properties. Subsequent steps involve the introduction of the diketone functionality, often through oxidation or condensation reactions. The overall synthesis pathway demonstrates the importance of precise control over reaction conditions to achieve high yields and purity.

In terms of applications, 1-(5-bromofuran-2-yl)pentane-1,3-dione has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Additionally, the compound's electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The pharmacological profile of 1-(5-bromofuran-2-yl)pentane-1,3-dione has been extensively studied in recent years. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. This suggests that the compound may have therapeutic potential in conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its selectivity for certain molecular targets makes it an attractive candidate for drug design efforts aimed at minimizing off-target effects.

The structural features of 1-(5-bromofuran-2-yl)pentane-1,3-dione also make it an ideal substrate for various chemical transformations. For instance, the diketone group can undergo cycloaddition reactions or serve as a platform for enamine or enolate chemistry. These transformations open up new avenues for generating derivatives with enhanced bioactivity or improved pharmacokinetic profiles.

In conclusion, 1-(5-bromofuran-2-yl)pentane-1,3-dione, CAS number 1566974-64-, represents a valuable addition to the arsenal of compounds available for research and development in multiple scientific disciplines. Its unique structure, coupled with its diverse functional groups, positions it as a key player in advancing our understanding of chemical biology and materials science.